Cas no 1256106-48-5 ([1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol)
1256106-48-5 structure
Product Name:[1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol
CAS No:1256106-48-5
MF:C13H19NO2
MW:221.29546380043
MDL:MFCD20527051
CID:2900483
PubChem ID:13814311
Update Time:2023-11-20
[1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol Chemical and Physical Properties
Names and Identifiers
-
- (1-BENZYLPYRROLIDINE-3,4-DIYL)DIMETHANOL
- [(3S,4S)-1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol
- 1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol
- 3,4-Pyrrolidinedimethanol, 1-(phenylmethyl)-
- 1-(Phenylmethyl)-3,4-pyrrolidinedimethanol
- [1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol
-
- MDL: MFCD20527051
- Inchi: 1S/C13H19NO2/c15-9-12-7-14(8-13(12)10-16)6-11-4-2-1-3-5-11/h1-5,12-13,15-16H,6-10H2
- InChI Key: HLFKLRXUZKUZOP-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2)CC(CO)C(CO)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 321.0±22.0 °C at 760 mmHg
- Flash Point: 144.0±21.0 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
[1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
[1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B300223-10mg |
(1-Benzylpyrrolidine-3,4-diyl)dimethanol |
1256106-48-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B300223-50mg |
(1-Benzylpyrrolidine-3,4-diyl)dimethanol |
1256106-48-5 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B300223-100mg |
(1-Benzylpyrrolidine-3,4-diyl)dimethanol |
1256106-48-5 | 100mg |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM319847-1g |
(1-Benzylpyrrolidine-3,4-diyl)dimethanol |
1256106-48-5 | 95% | 1g |
$532 | 2021-08-18 | |
| Chemenu | CM319847-1g |
(1-Benzylpyrrolidine-3,4-diyl)dimethanol |
1256106-48-5 | 95% | 1g |
$*** | 2023-03-29 | |
| eNovation Chemicals LLC | Y1251337-250mg |
[(3S,4S)-1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol |
1256106-48-5 | 95% | 250mg |
$470 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1251337-1g |
[(3S,4S)-1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol |
1256106-48-5 | 95% | 1g |
$1035 | 2024-06-06 | |
| Alichem | A109012218-1g |
(1-Benzylpyrrolidine-3,4-diyl)dimethanol |
1256106-48-5 | 95% | 1g |
$658.90 | 2023-09-03 | |
| Alichem | A109012218-5g |
(1-Benzylpyrrolidine-3,4-diyl)dimethanol |
1256106-48-5 | 95% | 5g |
$2096.00 | 2023-09-03 | |
| Enamine | EN300-122256-0.05g |
[1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol |
1256106-48-5 | 95% | 0.05g |
$140.0 | 2023-05-26 |
[1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
1256106-48-5 ([1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol) Related Products
- 109887-33-4(1H-Azepine-3-methanol, hexahydro-1-(phenylmethyl)-)
- 896721-62-3((2R)-2-[(dibenzylamino)methyl]-3-methylbutan-1-ol)
- 5731-17-9((1-Benzylpyrrolidin-3-yl)methanol)
- 848414-41-5(1H-Isoindole-3a,7a-dimethanol, hexahydro-2-(phenylmethyl)-)
- 444192-90-9((2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol)
- 85353-79-3(3-Pyrrolidinemethanol,1-(phenylmethyl)-)
- 915390-50-0((1-benzyl-4-methylpyrrolidin-3-yl)methanol)
- 303111-43-5((R)-1-Benzyl-β-prolinol)
- 119919-20-9(3-Azocinemethanol, octahydro-1-(phenylmethyl)-)
- 78914-69-9((S)-(1-Benzylpyrrolidin-3-yl)methanol)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk